Cas no 70200-17-8 (Ethyl 3-hydroxy-3-(2-methylphenyl)propanoate)
70200-17-8 structure
Product Name:Ethyl 3-hydroxy-3-(2-methylphenyl)propanoate
CAS No:70200-17-8
MF:C12H16O3
MW:208.253643989563
CID:547571
Update Time:2024-03-01
Ethyl 3-hydroxy-3-(2-methylphenyl)propanoate Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanoic acid, b-hydroxy-2-methyl-, ethyl ester
- Ethyl 3-hydroxy-3-(2-methylphenyl)propanoate
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- Inchi: 1S/C12H16O3/c1-3-15-12(14)8-11(13)10-7-5-4-6-9(10)2/h4-7,11,13H,3,8H2,1-2H3
- InChI Key: ROEXEQUWIZEEDC-UHFFFAOYSA-N
- SMILES: OC(CC(=O)OCC)C1C=CC=CC=1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 203
- Topological Polar Surface Area: 46.5
Ethyl 3-hydroxy-3-(2-methylphenyl)propanoate Related Literature
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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